Cas no 25404-20-0 (Propanamide,N-(2,6-dimethylphenyl)-)

• Product name: Propanamide,N-(2,6-dimethylphenyl)-
• CAS No: 25404-20-0
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD00090955
• CID: 264346
• PubChem ID: 101320

Propanamide,N-(2,6-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-(2,6-dimethylphenyl)-
• N-(2,6-DIMETHYLPHENYL)PROPANAMIDE
• N-(2,6-Dimethylphenyl)propionamide
• 2,6-Dimethylpropionanilide
• 2',6'-Propionoxylidide (6CI,8CI)
• AI3-03674
• AN-652
• BRN 2642881
• NSC406508
• Propionanilide, 2,6-dimethyl-
• propionic acid-(2,6-dimethyl-anilide)
• Propionsaeure-(2,6-dimethyl-anilid)
• Propionsaeure-< 2,6-dimethyl-anilid>
• DTXSID70180065
• N-2,6-Dimethylphenyl-2-chloro acetamide
• NSC-406508
• 3QD6R227JX
• 25404-20-0
• 2',6'-Dimethylpropionanilide
• N-(2,6-Dimethylphenyl)-2-methylacetamide
• NSC 406508
• AKOS003441895
• Propanamide,6-dimethylphenyl)-
• 2',6'-Propionoxylidide
• SCHEMBL10567645
• Propanamide, N-(2,6-dimethylphenyl)-
• A877594
• Propanamide, N-(2,6-dimethylphenyl)- (9CI)
• s10384
• AN-652/41338154

• MDL： MFCD00090955
• Inchi： InChI=1S/C11H15NO/c1-4-10(13)12-11-8(2)6-5-7-9(11)3/h5-7H,4H2,1-3H3,(H,12,13)
• InChI Key： TXBNRQUPSDOCGX-UHFFFAOYSA-N
• SMILES： CCC(NC1=C(C=CC=C1C)C)=O

Computed Properties

• Exact Mass: 177.11545
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1
• LogP: 2.72490

Additional information on Propanamide,N-(2,6-dimethylphenyl)-

Comprehensive Overview of Propanamide, N-(2,6-dimethylphenyl)- (CAS No. 25404-20-0)

Propanamide, N-(2,6-dimethylphenyl)- (CAS No. 25404-20-0) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a propanamide backbone and a 2,6-dimethylphenyl substituent, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "N-(2,6-dimethylphenyl)propanamide uses" or "CAS 25404-20-0 solubility," reflecting its relevance in drug development and material science.

The compound's applications extend to crop protection and pharmaceutical intermediates, aligning with growing interest in sustainable agriculture and precision medicine. Recent studies highlight its potential as a bioactive scaffold, particularly in designing enzyme inhibitors. SEO-optimized queries such as "Propanamide derivatives in drug discovery" or "25404-20-0 synthesis protocol" indicate strong academic and industrial demand for detailed technical data.

From a chemical perspective, Propanamide, N-(2,6-dimethylphenyl)- exhibits moderate polarity due to its amide functional group, influencing its solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO). This property is critical for formulation scientists, as evidenced by frequent searches for "25404-20-0 solvent compatibility." The compound's stability under ambient conditions makes it suitable for long-term storage, a feature often queried as "CAS 25404-20-0 shelf life."

Environmental and safety profiles are increasingly scrutinized in chemical research. While Propanamide, N-(2,6-dimethylphenyl)- is not classified as hazardous under standard regulations, proper handling protocols are recommended. Industry forums frequently discuss "green synthesis of N-(2,6-dimethylphenyl)propanamide," reflecting the shift toward eco-friendly production methods. Analytical techniques like HPLC and GC-MS are commonly employed for purity verification, addressing search trends such as "25404-20-0 analytical methods."

Innovative applications continue to emerge, particularly in catalysis and polymer science. Patent databases reveal growing interest in using this compound as a ligand or monomer, correlating with search terms like "Propanamide-based catalysts." Its role in supramolecular chemistry is another hot topic, with researchers exploring its hydrogen-bonding capabilities for molecular recognition systems.

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In conclusion, Propanamide, N-(2,6-dimethylphenyl)- represents a versatile building block with multidisciplinary applications. Its evolving role in life sciences and advanced materials ensures continued relevance, as reflected in both academic literature and industrial search trends. Future research may further unlock its potential in targeted drug delivery and smart material development.